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Introduction
4'-Bromo-3-(3-methylphenyl)propiophenone is a chemical compound with the molecular

formula C16H15BrO.[1] Its structure, featuring a propiophenone backbone with a bromo

substituent on one phenyl ring and a methylphenyl group on the propyl chain, suggests its

potential as a versatile intermediate in organic synthesis. This guide provides a comprehensive

overview of its known physical and chemical properties, a plausible experimental protocol for its

synthesis, and relevant safety information. Due to the limited availability of experimental data in

public domains, some properties remain uncharacterized.

Core Physical and Chemical Properties
A summary of the key physical and chemical identifiers for 4'-Bromo-3-(3-
methylphenyl)propiophenone is presented below. It is important to note that while basic

identifiers are available, experimental data for properties such as melting point, boiling point,

and solubility are not readily found in the surveyed literature.
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Property Value Source

IUPAC Name
1-(4-bromophenyl)-3-(3-

methylphenyl)propan-1-one
[1]

CAS Number 898790-61-9 [1]

Molecular Formula C16H15BrO [1]

Molecular Weight 303.19 g/mol [1]

Melting Point Not available

Boiling Point Not available

Solubility Not available

Appearance Not available

Synthesis Methodology: A Plausible Experimental
Protocol
While a specific, validated experimental protocol for the synthesis of 4'-Bromo-3-(3-
methylphenyl)propiophenone is not available in the reviewed literature, a plausible and

widely applicable method is the Friedel-Crafts acylation of bromobenzene with 3-(3-

methylphenyl)propanoyl chloride. This electrophilic aromatic substitution reaction is a standard

method for the preparation of aryl ketones.

Proposed Synthesis Workflow
Caption: Proposed workflow for the synthesis of 4'-Bromo-3-(3-
methylphenyl)propiophenone.

Detailed Experimental Steps:
Preparation of the Acylating Agent: 3-(3-methylphenyl)propanoic acid would first be

converted to its corresponding acyl chloride, 3-(3-methylphenyl)propanoyl chloride, using a

standard chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂).

Friedel-Crafts Acylation Reaction:
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In a dry, inert atmosphere (e.g., under nitrogen or argon), a suitable Lewis acid catalyst,

such as anhydrous aluminum chloride (AlCl₃), is suspended in a dry, inert solvent like

dichloromethane (DCM).

Bromobenzene, the aromatic substrate, is added to the suspension.

The freshly prepared 3-(3-methylphenyl)propanoyl chloride is then added dropwise to the

reaction mixture, typically at a reduced temperature (e.g., 0 °C) to control the exothermic

reaction.

After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred until the reaction is complete, which can be monitored by thin-

layer chromatography (TLC).

Work-up and Purification:

The reaction is quenched by carefully pouring the mixture into ice-cold water or a dilute

acid solution to decompose the aluminum chloride complex.

The organic layer is separated, and the aqueous layer is extracted with an organic solvent

(e.g., DCM).

The combined organic layers are washed with a saturated sodium bicarbonate solution

and brine, then dried over an anhydrous drying agent (e.g., MgSO₄).

The solvent is removed under reduced pressure to yield the crude product.

Purification of the crude product can be achieved by column chromatography on silica gel,

eluting with a suitable solvent system (e.g., a mixture of hexane and ethyl acetate).

Spectroscopic Characterization
Although specific spectral data for 4'-Bromo-3-(3-methylphenyl)propiophenone is not

publicly available, the expected spectral characteristics can be predicted based on its structure.
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Spectroscopic Data Expected Characteristics

¹H NMR

Signals corresponding to the aromatic protons

on both the bromophenyl and methylphenyl

rings, a singlet for the methyl group, and two

triplets for the methylene protons of the propyl

chain.

¹³C NMR

Resonances for the carbonyl carbon, aromatic

carbons (with characteristic shifts due to the

bromo and methyl substituents), the methyl

carbon, and the two methylene carbons.

IR Spectroscopy

A strong absorption band for the carbonyl (C=O)

stretching vibration, characteristic peaks for C-H

stretching of the aromatic and aliphatic groups,

and C-Br stretching.

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight of the compound (303.19

g/mol ), with a characteristic isotopic pattern due

to the presence of the bromine atom.

Biological Activity and Signaling Pathways
Currently, there is no information available in the public domain regarding the biological activity

or any associated signaling pathways of 4'-Bromo-3-(3-methylphenyl)propiophenone. Its

structural similarity to other propiophenone derivatives suggests potential for investigation in

various areas of medicinal chemistry, but any such activity would need to be determined

through future experimental studies.

Safety and Handling
The available Safety Data Sheet (SDS) for 4'-Bromo-3-(3-methylphenyl)propiophenone
indicates the following hazards:

Skin irritation (Category 2)[2]

Serious eye irritation (Category 2A)[2]
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May cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3)

[2]

Standard laboratory safety precautions should be followed when handling this compound,

including the use of personal protective equipment (PPE) such as safety goggles, gloves, and

a lab coat. Work should be conducted in a well-ventilated fume hood.

Logical Relationship of Hazard Information
Caption: Relationship between the compound, its hazards, and required safety measures.

Conclusion
4'-Bromo-3-(3-methylphenyl)propiophenone is a compound with established basic chemical

identifiers but limited publicly available experimental data on its physical properties, specific

synthesis protocols, and biological activity. The proposed synthesis via Friedel-Crafts acylation

provides a reliable method for its preparation in a laboratory setting. Further research is

required to fully characterize this compound and explore its potential applications in drug

development and other areas of chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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